Cas no 54669-72-6 (1(2H)-Naphthalenone, 3,4-dihydro-2-(2-oxo-2-phenylethyl)-)

1(2H)-Naphthalenone, 3,4-dihydro-2-(2-oxo-2-phenylethyl)- structure
54669-72-6 structure
Product Name:1(2H)-Naphthalenone, 3,4-dihydro-2-(2-oxo-2-phenylethyl)-
CAS No:54669-72-6
MF:C18H16O2
MW:264.318445205688
CID:353977
PubChem ID:12270346
Update Time:2025-04-19

1(2H)-Naphthalenone, 3,4-dihydro-2-(2-oxo-2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Naphthalenone, 3,4-dihydro-2-(2-oxo-2-phenylethyl)-
    • 2-phenacyl-3,4-dihydro-2H-naphthalen-1-one
    • 54669-72-6
    • 2-phenacyl-1-tetralone
    • ITTLQABJFKKHGL-UHFFFAOYSA-N
    • DTXSID50483369
    • SCHEMBL11842381
    • Inchi: 1S/C18H16O2/c19-17(14-7-2-1-3-8-14)12-15-11-10-13-6-4-5-9-16(13)18(15)20/h1-9,15H,10-12H2
    • InChI Key: ITTLQABJFKKHGL-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2CCC1CC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 264.11508
  • Monoisotopic Mass: 264.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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